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Compound Focus: Tetrasodium glutamate diacetate

CAS No.: 51981-21-6

Cat. No.: S545059

GLDA from Monosodium Glutamate

The Raw Material Link: GLDA (Tetrasodium glutamate diacetate) is synthesized from monosodium
glutamate (MSG) [1]. MSG provides the L-glutamic acid backbone for the GLDA molecule, making it an

environmentally friendly chelating agent derived from a natural, bio-based raw material [1].

Basic Properties of GLDA: The following table summarizes the key technical data for commercial GLDA,

which is typically available in liquid and solid forms [1].

Property Liquid GLDA Solid GLDA

Appearance Colorless to light yellow liquid ~ White to light yellow granules or powder
Content > 47% (by weight) = 75% (by weight)

pH (at 25°C) 11+1 -

Relative Density (at 25°C) 1.25-1.50 -

Bulk Density - > 0.65 kg/L

Key Features and Applications:
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e High Performance: Effectively chelates various metal ions across a wide pH range, remains stable in
acidic and high-temperature environments, and has antibacterial properties [1].

e Eco-Friendly Profile: Readily biodegradable and phosphorus-free [1].

¢ Common Uses: Found in detergents, industrial and household cleaners, water treatment chemicals,
textile auxiliaries, and as a stabilizer for hydrogen peroxide bleach [1].

Information Limitations and Research Guidance

The search results lack specific details on GLDA synthesis. Here's how you can find the technical

information needed for lab-scale synthesis:

e Consult Specialized Scientific Literature: Search for detailed protocols on Google Scholar,
ScienceDirect, or ACS Publications using terms like "GLDA synthesis protocol",
"tetrasodium glutamate diacetate preparation", or "glutamic acid diacetate
experimental” [2] [3] [4].

¢ Review Patent Documents: Patents are a valuable source of detailed manufacturing processes.
Search the USPTO or Google Patents for "GLDA preparation” or "synthesis of
tetrasodium glutamate diacetate'.

e Contact Chemical Suppliers: Manufacturers and distributors of GLDA (like the one mentioned in the
search results) often provide Technical Data Sheets (TDS) with more information upon request [1].

GLDA Synthesis Workflow

While the exact chemical reaction steps are not specified in the search results, the general workflow for
developing and scaling up a synthesis process can be visualized. The following diagram outlines the key

stages from raw material to final product.

GLDA Synthesis and Production Workflow
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Monosodium Glutamate (MSG)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.green-mountainchem.com/glda/
https://www.green-mountainchem.com/glda/
https://www.green-mountainchem.com/glda/
https://www.smolecule.com/products/s545059?utm_src=pdf-body
https://www.sciencedirect.com/topics/chemistry/monosodium-glutamate
https://www.sciencedirect.com/topics/medicine-and-dentistry/glutamate-decarboxylase
https://pubs.rsc.org/en/content/articlelanding/2009/gc/b913741f
https://www.smolecule.com/products/s545059?utm_src=pdf-body
https://www.green-mountainchem.com/glda/
https://www.smolecule.com/products/s545059?utm_src=pdf-body-img
https://www.smolecule.com/products/s545059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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